Diethyl 2-((4-bromophenylamino)methylene)malonate
Cat. No. B7738994
M. Wt: 342.18 g/mol
InChI Key: CZRWKFPNRGCSND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][cH:4][c:5]([NH2:6])[cH:7][cH:8]1.[CH2:9]([CH3:10])[O:11][C:12]([C:13]([C:14](=[O:15])[O:16][CH2:17][CH3:18])=[CH:19][O:20][CH2:21][CH3:22])=[O:23].[CH3:24][CH2:25][OH:26]>>[Br:1][c:2]1[cH:3][cH:4][c:5]([NH:6][CH:19]=[C:13]([C:12]([O:11][CH2:9][CH3:10])=[O:23])[C:14](=[O:15])[O:16][CH2:17][CH3:18])[cH:7][cH:8]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Nc1ccc(Br)cc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC=C(C(=O)OCC)C(=O)OCC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOC(=O)C(=CNc1ccc(Br)cc1)C(=O)OCC
|
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[Br:1][c:2]1[cH:3][cH:4][c:5]([NH2:6])[cH:7][cH:8]1.[CH2:9]([CH3:10])[O:11][C:12]([C:13]([C:14](=[O:15])[O:16][CH2:17][CH3:18])=[CH:19][O:20][CH2:21][CH3:22])=[O:23].[CH3:24][CH2:25][OH:26]>>[Br:1][c:2]1[cH:3][cH:4][c:5]([NH:6][CH:19]=[C:13]([C:12]([O:11][CH2:9][CH3:10])=[O:23])[C:14](=[O:15])[O:16][CH2:17][CH3:18])[cH:7][cH:8]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Nc1ccc(Br)cc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC=C(C(=O)OCC)C(=O)OCC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOC(=O)C(=CNc1ccc(Br)cc1)C(=O)OCC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
